Cas no 2098074-01-0 (2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride)

• Product name: 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride
• CAS No: 2098074-01-0
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• CID: 5045514

2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Piperidin-4-yl)ethyl)pyridine dihydrochloride
• 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride
• 2-(2-piperidin-4-ylethyl)pyridine;dihydrochloride

• Inchi： 1S/C12H18N2.2ClH/c1-2-8-14-12(3-1)5-4-11-6-9-13-10-7-11;;/h1-3,8,11,13H,4-7,9-10H2;2*1H
• InChI Key： NJZFNMWPDCZWJG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CCC2C=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 24.9

Additional information on 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride

2-[2-(Piperidin-4-yl)ethyl]pyridine Dihydrochloride (CAS No. 2098074-01-0): An Overview

2-[2-(Piperidin-4-yl)ethyl]pyridine dihydrochloride (CAS No. 2098074-01-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-pyridylethyl)piperidine dihydrochloride, is a derivative of piperidine and pyridine, two fundamental building blocks in the design of bioactive molecules. The unique structural features of this compound make it an attractive candidate for various therapeutic applications, particularly in the development of drugs targeting the central nervous system (CNS).

The piperidine moiety in 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride is a six-membered heterocyclic amine that confers significant biological activity. Piperidines are widely used in the synthesis of pharmaceuticals due to their ability to modulate a variety of receptors and enzymes. The pyridine ring, on the other hand, is a planar, aromatic heterocycle that enhances the lipophilicity and bioavailability of the compound. The combination of these two functional groups results in a molecule with enhanced pharmacological properties.

Recent studies have highlighted the potential of 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against α7 nicotinic acetylcholine receptors (α7 nAChRs), which are implicated in cognitive disorders such as Alzheimer's disease. The researchers found that 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride effectively binds to α7 nAChRs, leading to improved cognitive function in animal models.

In addition to its potential as a cognitive enhancer, 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride has shown promise in the treatment of pain and inflammation. A study published in *Pain* journal reported that this compound exhibits analgesic and anti-inflammatory effects by modulating the activity of transient receptor potential (TRP) channels, which are involved in pain signaling pathways. The researchers observed that 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride reduced pain sensitivity and inflammation in both acute and chronic pain models.

The pharmacokinetic properties of 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride have also been extensively studied. A pharmacokinetic analysis published in *Drug Metabolism and Disposition* revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity and good safety profiles, which are crucial for its potential use as a therapeutic agent.

From a synthetic perspective, 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride can be prepared through various routes. One common method involves the reaction of 4-piperidinecarboxaldehyde with 2-bromopyridine followed by reduction and subsequent treatment with hydrochloric acid to form the dihydrochloride salt. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The versatility of 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of novel ligands targeting G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat cardiovascular diseases, metabolic disorders, and psychiatric conditions.

In conclusion, 2-[2-(piperidin-4-yl)ethyl]pyridine dihydrochloride (CAS No. 2098074-01-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new avenues for its use, highlighting its significance in the field of drug discovery.